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Compound of Interest

Compound Name: MC1742

Cat. No.: B15568335 Get Quote

MC1742 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for preparing, storing, and troubleshooting MC1742 stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving MC1742?

A1: The recommended solvent for dissolving MC1742 is dimethyl sulfoxide (DMSO).[1][2][3][4]

[5]

Q2: What is the maximum soluble concentration of MC1742 in DMSO?

A2: MC1742 is soluble in DMSO up to approximately 100 mM.[1][2][4][5] One supplier

suggests that a concentration of 200 mg/mL (505.73 mM) can be achieved with the use of an

ultrasonic bath, but it is advisable to work with concentrations around 100 mM to ensure

complete dissolution.[6]

Q3: How should solid MC1742 be stored?

A3: Solid MC1742 should be stored at -20°C for long-term stability of at least 4 years.[1][7]

Some suppliers also suggest that for short periods, such as days to weeks, storage at 0-4°C is

acceptable.[3]
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Q4: What are the recommended storage conditions for MC1742 stock solutions?

A4: For optimal stability, it is recommended to aliquot the MC1742 stock solution and store it at

-80°C for up to 6 months or at -20°C for up to 1 month.[6] This practice helps to avoid product

inactivation that can result from repeated freeze-thaw cycles.[6]

Q5: Is MC1742 considered a hazardous material?

A5: Yes, this material should be considered hazardous until more information is available. It is

important to avoid ingestion, inhalation, and contact with eyes, skin, or clothing. Always wash

your hands thoroughly after handling and review the complete Safety Data Sheet (SDS) before

use.[1]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15568335?utm_src=pdf-body
https://www.benchchem.com/product/b15568335?utm_src=pdf-body
https://www.medchemexpress.com/mc1742.html
https://www.medchemexpress.com/mc1742.html
https://www.benchchem.com/product/b15568335?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/29171.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

MC1742 powder does not fully

dissolve in DMSO.

The concentration may be too

high.

Do not exceed a concentration

of 100 mM. If solubility issues

persist, gentle warming or brief

sonication may aid dissolution.

The DMSO may have

absorbed moisture.

Use a fresh, unopened bottle

of anhydrous or molecular

biology grade DMSO, as it is

hygroscopic.[6]

Precipitate forms in the stock

solution after freezing and

thawing.

Repeated freeze-thaw cycles

can affect stability and

solubility.

Aliquot the stock solution into

single-use volumes to

minimize the number of freeze-

thaw cycles.[6] Before use,

ensure the solution is

completely thawed and

vortexed gently.

Inconsistent experimental

results using the stock

solution.

The stock solution may have

degraded over time.

Ensure the stock solution is

stored under the

recommended conditions

(-80°C for long-term, -20°C for

short-term) and used within the

suggested timeframe.[6]

Inaccurate initial weighing of

the solid compound.

Use a calibrated analytical

balance to accurately weigh

the solid MC1742.

Quantitative Data Summary
The following table summarizes the key quantitative information for preparing MC1742 stock

solutions.
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Parameter Value Notes

Molecular Weight ~395.5 g/mol
Batch-specific molecular

weight may vary slightly.[2]

Maximum Solubility in DMSO ~100 mM [1][2][4][5]

Storage of Solid Compound -20°C Stable for ≥ 4 years.[1][7]

Storage of Stock Solution -80°C or -20°C
Up to 6 months at -80°C; up to

1 month at -20°C.[6]

Experimental Protocols
Protocol for Preparation of a 10 mM MC1742 Stock
Solution
Materials:

MC1742 solid powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Preparation: Before starting, allow the vial of solid MC1742 to equilibrate to room

temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of MC1742 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 3.955 mg of MC1742 (based on a

molecular weight of 395.5 g/mol ).
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Dissolution: Add the appropriate volume of DMSO to the tube containing the MC1742
powder. For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution gently until the solid is completely dissolved. If necessary, brief

sonication in a water bath can be used to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.[6]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).[6]
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Caption: Workflow for MC1742 stock solution preparation and troubleshooting.
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Caption: Simplified pathway of MC1742-mediated HDAC inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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